[(3R*,4R*)-1-(1H-indol-6-ylcarbonyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol

• IUPAC Name: [(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]-(1H-indol-6-yl)methanone
• InChI: InChI=1S/C20H27N3O2/c24-14-18-13-23(12-17(18)11-22-8-2-1-3-9-22)20(25)16-5-4-15-6-7-21-19(15)10-16/h4-7,10,17-18,21,24H,1-3,8-9,11-14H2/t17-,18-/m1/s1
• InChI Key: RJHUUEKWFHIIHP-QZTJIDSGSA-N
• Canonical SMILES: C1CCN(CC1)CC2CN(CC2CO)C(=O)C3=CC4=C(C=C3)C=CN4
• Isomeric SMILES: C1CCN(CC1)C[C@@H]2CN(C[C@@H]2CO)C(=O)C3=CC4=C(C=C3)C=CN4
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic molecules like [(3R*,4R*)-1-(1H-indol-6-ylcarbonyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol often involves multi-component reactions, condensations, and the use of catalysts to achieve the desired stereochemistry. For instance, novel synthesis methods such as three-component synthesis are utilized for the efficient creation of complex structures, demonstrating the intricacy and creativity in organic synthesis (Wu Feng, 2011).

Molecular Structure Analysis

The molecular structure of such compounds is usually determined through spectroscopic methods and X-ray crystallography. These techniques confirm the spatial arrangement of atoms within the molecule and the stereochemistry of chiral centers. The precise determination of molecular structure is crucial for understanding the compound's reactivity and potential interactions with biological targets. For example, studies have employed X-ray crystallography to elucidate the structure of related piperidin-yl compounds, highlighting the importance of conformational analysis in molecular design (H. R. Girish et al., 2008).